
Silanediol Salicylate: A Technical Guide to its
Chemical Structure, Properties, and Biological

Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Silanediol salicylate
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Silanediol salicylate is a compound utilized in the cosmetic and dermatological fields,

recognized for its anti-inflammatory, skin-conditioning, and potential anti-aging properties.[1][2]

[3] It is an organic derivative of silicon, specifically an ester of salicylic acid and a silanediol.[4]

[5] This guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological activities of silanediol salicylate, intended for a scientific

audience.

Chemical Structure and Identification
Silanediol salicylate is structurally defined by a salicylate moiety ester-linked to a

dimethylsilanediol group.[4] The salicylate portion contributes to the anti-inflammatory effects,

while the silanediol component is associated with skin regenerative properties.[3]

Table 1: Chemical Identification of Silanediol Salicylate
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Identifier Value

IUPAC Name [hydroxy(dimethyl)silyl] 2-hydroxybenzoate

CAS Number 187939-06-6

Molecular Formula C₉H₁₂O₄Si

Molecular Weight 212.27 g/mol

Synonyms D.S.B. C, UNII-C054DF30K0

Physicochemical Properties
Silanediol salicylate is typically supplied as a clear, colorless to slightly pink or yellowish

viscous liquid.[2][3] It is characterized by its solubility in water.[2] While detailed experimental

data for properties such as melting point, boiling point, and pKa are not readily available in the

public domain, some of its key physicochemical characteristics are summarized below.

Table 2: Physicochemical Properties of Silanediol Salicylate

Property Value

Appearance
Clear, colorless to slightly pink/yellowish viscous

liquid[2][3]

Solubility Water-soluble[2]

pH (in solution) 4.5 - 6.5[2]

Flash Point > 100°C[6]

Density Approximately 1 g/cm³[6]

Synthesis and Characterization
Synthesis
The industrial synthesis of silanediol salicylate generally involves the reaction of a salicylate

precursor with a silanediol or its derivative.[3] This process is followed by a purification step to

remove impurities and by-products.[3] While specific, detailed protocols for the synthesis of
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silanediol salicylate are proprietary, a general conceptual workflow is presented below. The

synthesis of related silyl esters often involves the reaction of a silyl halide or alkoxide with the

carboxylic acid or alcohol in the presence of a base or catalyst.

General Synthesis Workflow for Silanediol Salicylate

Reaction Stage

Purification & Characterization

Salicylate Precursor
Esterification Reaction

(Catalyst, Controlled Temperature & pH)

Silanediol Derivative

Purification
(e.g., Distillation, Chromatography)

Characterization
(NMR, IR, MS) Pure Silanediol Salicylate

Click to download full resolution via product page

Caption: General workflow for the synthesis of silanediol salicylate.

Characterization
The characterization of silanediol salicylate would typically involve standard analytical

techniques to confirm its structure and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

elucidate the arrangement of protons and carbon atoms, respectively. The spectra would be

expected to show signals corresponding to the aromatic protons of the salicylate ring, the

methyl groups attached to the silicon atom, and the hydroxyl protons.

Infrared (IR) Spectroscopy: IR spectroscopy would identify the characteristic functional

groups. Key absorptions would be expected for the O-H (hydroxyl), C=O (ester), and Si-O

bonds.
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Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight and fragmentation pattern, confirming the molecular formula.

While specific spectra for silanediol salicylate are not publicly available, studies on similar

salicylate esters provide reference data for the expected spectral features.[7]

Biological Activity and Mechanism of Action
Silanediol salicylate is reported to possess several biological activities beneficial for skin

health, including anti-inflammatory, antioxidant, and regenerative effects.[2][5]

Anti-inflammatory and Soothing Effects
The salicylate moiety is a well-known non-steroidal anti-inflammatory drug (NSAID) that can

inhibit the activity of cyclooxygenase (COX) enzymes, which are key in the synthesis of

prostaglandins, mediators of inflammation. The anti-inflammatory properties of salicylates are

also linked to the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated

B cells) signaling pathway. By inhibiting NF-κB, salicylates can reduce the expression of pro-

inflammatory cytokines.

Skin Regeneration and Anti-Aging Properties
The silanediol component is believed to contribute to the regenerative properties of the

molecule. Organic silicon compounds are known to play a role in the synthesis and

organization of the extracellular matrix. Silanediol salicylate is reported to promote the growth

of collagen and elastin fibers, which can enhance skin elasticity and reduce the appearance of

fine lines and wrinkles.[2] It is also suggested to improve communication between

keratinocytes and fibroblasts.[2]
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Proposed Mechanism of Action of Silanediol Salicylate in Skin

Anti-inflammatory Pathway

Skin Regeneration Pathway

Silanediol Salicylate

NF-κB Inhibition Stimulation of Fibroblasts

Reduced Pro-inflammatory
Cytokine Production

Decreased Inflammation

Increased Collagen &
Elastin Synthesis

Improved Skin Elasticity
& Reduced Wrinkles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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